Cas no 2098064-96-9 (4-Benzylazepane hydrochloride)

• Product Name: 4-Benzylazepane hydrochloride
• CAS No: 2098064-96-9
• MF: C₁₃H₂₀ClN
• MW: 225.75760269165
• CID: 5056430
• Update Time: 2025-06-08

4-Benzylazepane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-benzylazepane hydrochloride
• 4-benzylazepane;hydrochloride
• 4-Benzylazepane hydrochloride

• Inchi： 1S/C13H19N.ClH/c1-2-5-12(6-3-1)11-13-7-4-9-14-10-8-13;/h1-3,5-6,13-14H,4,7-11H2;1H
• InChI Key： CGCVVRYORXMNSU-UHFFFAOYSA-N
• SMILES： Cl.N1CCCC(CC2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 149
• Topological Polar Surface Area: 12

Additional information on 4-Benzylazepane hydrochloride

Introduction to 4-Benzylazepane Hydrochloride (CAS No. 2098064-96-9)

4-Benzylazepane hydrochloride is a compound of significant interest in the field of pharmaceutical chemistry, particularly in the development of central nervous system (CNS) drugs. With the CAS number 2098064-96-9, this molecule has garnered attention due to its structural uniqueness and potential therapeutic applications. The benzylazepane core provides a scaffold that is conducive to modulating various neurological pathways, making it a promising candidate for further research and development.

The structural features of 4-Benzylazepane hydrochloride contribute to its pharmacological profile, which includes interactions with serotonin and dopamine receptors. These interactions are critical in the treatment of conditions such as depression, anxiety, and neurodegenerative disorders. Recent studies have highlighted the compound's ability to enhance neurotransmitter release and modulate receptor activity, which could lead to novel therapeutic strategies.

In the realm of drug discovery, 4-Benzylazepane hydrochloride represents a significant advancement in the design of molecules that can interact selectively with CNS targets. The benzyl group attached to the azepane ring enhances lipophilicity, improving blood-brain barrier penetration—a crucial factor for effective CNS drug delivery. This property has been a focus of recent research efforts aimed at optimizing bioavailability and therapeutic efficacy.

One of the most compelling aspects of 4-Benzylazepane hydrochloride is its potential in treating neurological disorders with minimal side effects. Preclinical studies have demonstrated its safety profile, with no significant toxicological findings at relevant doses. This makes it an attractive candidate for further clinical investigation. The compound's mechanism of action involves both pre-synaptic and post-synaptic effects, which could provide a multifaceted approach to managing complex CNS disorders.

The synthesis of 4-Benzylazepane hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the process, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions. These techniques not only improve efficiency but also minimize byproduct formation, ensuring a cleaner final product suitable for pharmaceutical use.

Recent advancements in computational chemistry have further enhanced the understanding of 4-Benzylazepane hydrochloride's interactions with biological targets. Molecular docking studies have revealed insights into how the compound binds to serotonin receptors, providing a rational basis for structure-activity relationship (SAR) studies. These computational approaches are complemented by experimental validation, ensuring a robust framework for drug development.

The pharmacokinetic properties of 4-Benzylazepane hydrochloride have been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) profiles. Findings suggest that the compound exhibits moderate solubility in water and lipids, which is favorable for oral administration. Additionally, preliminary data indicate a favorable half-life, allowing for once-daily dosing—a key factor in patient compliance and therapeutic success.

In conclusion, 4-Benzylazepane hydrochloride (CAS No. 2098064-96-9) is a promising pharmacological agent with significant potential in treating CNS disorders. Its unique structural features, coupled with recent advancements in synthetic and computational chemistry, position it as a valuable compound for further clinical investigation. As research continues to uncover its therapeutic benefits and optimize its pharmacological properties, 4-Benzylazepane hydrochloride may emerge as a cornerstone in next-generation CNS drug development.